(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide, also known as FIPI, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. The compound was first synthesized in 2009 and has since been the subject of numerous research studies.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of related furan and pyridine derivatives have been explored in studies focusing on their chemical properties and potential applications. For instance, Singh et al. (2014) detailed the synthesis and spectroscopic analysis of a pyrrole chalcone derivative, highlighting its potential for forming dimers with multiple interactions, which could be relevant for the study of compounds like "(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide" (Singh, Rawat, & Sahu, 2014).
Chemical Reactions
Research on the interaction between acrylamide derivatives and other chemical entities provides insights into the reactivity of compounds with similar structures. Yamashita et al. (1984) investigated the homopolymerization of acrolein in the presence of acrylamide, offering a basis for understanding the polymerization mechanisms that could involve "(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide" (Yamashita, Ikezawa, Yamamoto, Kinugasa, & Maeshima, 1984).
Molecular Interactions and Applications
The study of molecular interactions and the development of new synthetic pathways for heterocyclic compounds is crucial. Cui et al. (2018) developed an efficient three-component reaction for preparing sulfonylated furan or imidazo[1,2-a]pyridine derivatives, demonstrating the versatility of furan and pyridine-based compounds in synthetic chemistry (Cui, Zhu, Li, & Cao, 2018). This research is relevant for understanding the complex reactions that "(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide" can undergo.
Cellular Permeability and Pharmaceutical Potential
The investigation into the cellular permeability of DNA-binding pyrrole-imidazole polyamides by Liu and Kodadek (2009) provides a framework for understanding how similar compounds could interact with biological systems, indicating potential pharmaceutical applications (Liu & Kodadek, 2009).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2/c22-16(7-6-14-4-3-13-23-14)19-9-11-21-12-10-20-17(21)15-5-1-2-8-18-15/h1-8,10,12-13H,9,11H2,(H,19,22)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBKXWCIGKRECD-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC=CN2CCNC(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)C2=NC=CN2CCNC(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(furan-2-yl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.